Cas no 82313-30-2 (2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI))
![2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI) structure](https://www.kuujia.com/scimg/cas/82313-30-2x500.png)
82313-30-2 structure
Product name:2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI)
CAS No:82313-30-2
MF:C8H7ClO3
MW:186.592381715775
CID:708339
2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI)
- 2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonyl chloride, 3-oxo-, (1alpha,4alpha,6alpha)- (9CI)
- 2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonyl chloride, 3-oxo-, (1α,4α,6α)- (9CI)
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- Inchi: 1S/C8H7ClO3/c9-7(10)5-3-4-1-2-6(5)12-8(4)11/h1-2,4-6H,3H2/t4-,5+,6+/m1/s1
- InChI Key: GINQQUNUFTYACJ-SRQIZXRXSA-N
- SMILES: C(Cl)([C@@H]1[C@]2([H])C=C[C@]([H])(C1)C(=O)O2)=O
Computed Properties
- Exact Mass: 186.008
- Monoisotopic Mass: 186.008
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
2-Oxabicyclo[2.2.2]oct-7-ene-6-carbonylchloride, 3-oxo-, (1a,4a,6a)- (9CI) Related Literature
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Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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Zhen Wang,Lei He,Lian Duan,Jun Yan,Ruiren Tang,Chunyue Pan,Xiangzhi Song Dalton Trans., 2015,44, 15914-15923
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Chuanliang Chen,Yao Xu,Shaohang Wu,Shasha Zhang,Zhichun Yang,Wenjun Zhang,Hongmei Zhu,Zhenzhong Xiong,Weitao Chen,Wei Chen J. Mater. Chem. A, 2018,6, 7903-7912
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